Cas no 1426847-72-4 (1-Benzyl-5-chloro-1H-indole-3-carbonitrile)

• Product Name: 1-Benzyl-5-chloro-1H-indole-3-carbonitrile
• CAS No: 1426847-72-4
• MF: C₁₆H₁₁ClN₂
• MW: 266.724942445755
• CID: 4821019
• Update Time: 2025-06-08

1-Benzyl-5-chloro-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-5-chloro-1H-indole-3-carbonitrile

• Inchi： 1S/C16H11ClN2/c17-14-6-7-16-15(8-14)13(9-18)11-19(16)10-12-4-2-1-3-5-12/h1-8,11H,10H2
• InChI Key： SDLNNIXSHYWNDH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C#N)=CN2CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 355
• XLogP3: 3.9
• Topological Polar Surface Area: 28.7

Additional information on 1-Benzyl-5-chloro-1H-indole-3-carbonitrile

Introduction to 1-Benzyl-5-chloro-1H-indole-3-carbonitrile (CAS No. 1426847-72-4) and Its Emerging Applications in Chemical Biology

1-Benzyl-5-chloro-1H-indole-3-carbonitrile, identified by the CAS number 1426847-72-4, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the indole family, a class of molecules widely recognized for their diverse biological activities and roles in drug discovery. The presence of both chloro and benzyloxy substituents, along with a nitrile group, endows this molecule with unique chemical properties that make it a valuable scaffold for synthetic chemists and biologists alike.

The indole core is a privileged structure in medicinal chemistry, renowned for its presence in numerous bioactive natural products and synthetic drugs. Its aromaticity and ability to adopt multiple conformations make it an ideal platform for modulating biological targets. In particular, derivatives of indole have been extensively studied for their potential applications in treating neurological disorders, cancer, inflammation, and infectious diseases. The chloro substituent at the 5-position introduces electrophilicity, facilitating further functionalization through nucleophilic aromatic substitution or cross-coupling reactions, while the benzyloxy group at the 1-position enhances solubility and metabolic stability. The nitrile moiety at the 3-position serves as a versatile handle for introducing additional functionalities or as a pharmacophore itself.

Recent advancements in drug discovery have highlighted the importance of 1-Benzyl-5-chloro-1H-indole-3-carbonitrile as a versatile intermediate in the synthesis of novel bioactive compounds. Its structural features allow for facile derivatization, enabling researchers to explore a wide spectrum of pharmacological effects. For instance, modifications at the benzyloxy or nitrile positions have been shown to influence receptor binding affinity and metabolic profiles, making this compound a promising candidate for developing next-generation therapeutics.

One of the most compelling aspects of 1-Benzyl-5-chloro-1H-indole-3-carbonitrile is its potential application in modulating enzyme activity. Indole derivatives have been reported to interact with various enzymes by occupying specific binding pockets or by competing with natural substrates. The chloro group can serve as a recognition element for enzymes that preferentially bind halogenated aromatic compounds, while the benzyloxy group can influence hydrophobic interactions within the active site. Additionally, the nitrile group can engage in hydrogen bonding or participate in metal coordination, further enhancing binding specificity.

In recent years, there has been growing interest in using computational methods to predict the biological activity of indole derivatives like 1-Benzyl-5-chloro-1H-indole-3-carbonitrile. Machine learning models trained on large datasets of experimentally determined bioactivities have demonstrated remarkable accuracy in predicting target interactions. These models can identify potential drug candidates with high confidence before expensive wet-lab experiments are conducted. By leveraging such computational tools, researchers can accelerate the discovery process and prioritize compounds like 1426847-72-4 that are most likely to yield successful outcomes.

The synthesis of 1-Benzyl-5-chloro-1H-indole-3-carbonitrile presents an interesting challenge due to its complex structural framework. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent methodologies have emerged that simplify these processes through catalytic transformations or one-pot reactions. For example, palladium-catalyzed cross-coupling reactions have enabled efficient construction of the indole core, while transition-metal-catalyzed nitrile introduction has provided access to the desired functional group without excessive byproducts.

Another area where 1-Benzyl-5-chloro-1H-indole-3-carbonitrile has shown promise is in the development of probes for biochemical studies. Indole derivatives are excellent tools for investigating enzyme mechanisms and protein-protein interactions due to their ability to modulate biological pathways without causing irreversible toxicity. Researchers have utilized analogs of this compound to develop fluorescent probes that report on intracellular signaling events or to tag proteins for localization studies. These probes not only enhance our understanding of fundamental biological processes but also provide valuable tools for drug discovery efforts.

The future prospects for 1-Benzyl-5-chloro-1H-indole-3-carbonitrile are bright, with ongoing research exploring its potential in various therapeutic areas. As our understanding of disease mechanisms continues to evolve, so too does our ability to design molecules that target these processes with high precision. The structural flexibility of this compound allows it to be tailored into novel scaffolds that could address unmet medical needs across multiple disease indications.

In conclusion,1-Benzyl-5-chloro-1H-indole-3-carbonitrile (CAS No. 1426847-72-4) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it an invaluable tool for drug discovery efforts aimed at treating neurological disorders,cancer,inflammation,infectious diseases,and other challenging conditions.Duetoitspotentialasanintermediateandscaffoldformodifyingbiologicalactivities,thiscompoundis poisedto play an important roleinthe developmentofnovetherapeuticsinthe comingyears.